1,6'-Di-HABA Kanamycin A Sulfate
Description
1,6'-Di-HABA Kanamycin A Sulfate is a chemically modified derivative of the aminoglycoside antibiotic Kanamycin A. Its molecular formula is C26H50N6O15 • xH2SO4, with a molecular weight of 686.719807 g/mol and a purity exceeding >95% (HPLC) . The compound is characterized by the substitution of 4-hydroxyazobenzene-2-carboxylic acid (HABA) groups at the 1 and 6' positions of the Kanamycin A backbone, as inferred from its SMILES notation .
The compound is stored at +4°C and shipped under dry conditions, with a CAS registry number of 197909-67-4 .
Properties
Molecular Formula |
C₂₆H₅₀N₆O₁₅ xH₂SO₄ |
|---|---|
Molecular Weight |
686.71 |
Synonyms |
O-3-Amino-3-deoxy-α-D-glucopyranosyl-(1→6)-O-[6-[[(2S)-4-amino-2-hydroxy-1-oxobutyl]amino]-6-deoxy-α-D-glucopyranosyl-(1→4)]-N1-[(2S)-4-amino-2-hydroxy-1-oxobutyl]-2-deoxy-D-streptamine Sulfate; 1,6’-Di-N-(L-4-amino-2-hydroxybutyryl) Kanamycin A Sulf |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Physicochemical Properties
The primary comparator for 1,6'-Di-HABA Kanamycin A Sulfate is Kanamycin A Sulfate (CAS: 25389-94-0 ), the parent compound. Key differences include:
However, the evidence lacks direct comparative studies to confirm these hypotheses.
Regulatory Status
- 1,6'-Di-HABA Kanamycin A Sulfate : Regulatory information is absent in the provided materials.
- Kanamycin A Sulfate: Not listed under SARA Title III (Sections 302, 304, 313), TSCA, or California Proposition 65 carcinogen/reproductive toxin lists .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
